Cas no 1366844-14-5 (4-2-bromo-5-(trifluoromethyl)phenylpyrrolidin-2-one)

• Product Name: 4-2-bromo-5-(trifluoromethyl)phenylpyrrolidin-2-one
• CAS No: 1366844-14-5
• MF: C₁₁H₉BrF₃NO
• MW: 308.094472646713
• MDL: MFCD22169404
• CID: 5607505
• PubChem ID: 165789457
• Update Time: 2025-05-24

4-2-bromo-5-(trifluoromethyl)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1366844-14-5
• 4-[2-bromo-5-(trifluoromethyl)phenyl]pyrrolidin-2-one
• EN300-841238
• 4-2-bromo-5-(trifluoromethyl)phenylpyrrolidin-2-one

• MDL： MFCD22169404
• Inchi： 1S/C11H9BrF3NO/c12-9-2-1-7(11(13,14)15)4-8(9)6-3-10(17)16-5-6/h1-2,4,6H,3,5H2,(H,16,17)
• InChI Key： DNFRUPUCXWZEQZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1C1CC(NC1)=O

Computed Properties

• Exact Mass: 306.98196g/mol
• Monoisotopic Mass: 306.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-2-bromo-5-(trifluoromethyl)phenylpyrrolidin-2-one

4-2-Bromo-5-(Trifluoromethyl)Phenylpyrrolidin-2-One: A Comprehensive Overview

The compound with CAS No. 1366844-14-5, known as 4-2-bromo-5-(trifluoromethyl)phenylpyrrolidin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidinone ring with a substituted phenyl group. The presence of a bromine atom at the 2-position and a trifluoromethyl group at the 5-position of the phenyl ring introduces distinct electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 4-2-bromo-5-(trifluoromethyl)phenylpyrrolidin-2-one in drug discovery and development. Its structure allows for the exploration of diverse bioactive properties, particularly in the context of kinase inhibitors and other enzyme-targeting agents. Researchers have demonstrated that this compound exhibits promising activity against several key therapeutic targets, including protein kinases involved in cancer progression. The integration of bromine and trifluoromethyl groups enhances its ability to interact with biological systems, making it a compelling candidate for further investigation.

The synthesis of 4-2-bromo-5-(trifluoromethyl)phenylpyrrolidin-2-one involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the bromine and trifluoromethyl groups is achieved through electrophilic aromatic substitution or other directed metallation techniques. Subsequent cyclization steps lead to the formation of the pyrrolidinone ring, which is critical for its bioactivity. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses, reducing production costs and improving overall yields.

In terms of applications, 4-2-bromo-5-(trifluoromethyl)phenylpyrrolidin-2-one has shown potential in both medicinal chemistry and materials science. In medicinal chemistry, its ability to modulate cellular signaling pathways makes it a valuable tool for developing novel therapeutics. For instance, studies have shown that this compound can inhibit key enzymes involved in inflammation and neurodegenerative diseases, offering new avenues for treatment development.

Moreover, the compound's unique electronic properties make it an attractive candidate for use in advanced materials. Researchers have explored its application as a building block for constructing functional polymers and supramolecular assemblies. The trifluoromethyl group contributes to its hydrophobicity, while the bromine atom enhances its reactivity, making it suitable for various polymerization reactions.

Recent research has also focused on understanding the environmental impact of 4-2-bromo-5-(trifluoromethyl)phenylpyrrolidin-2-one. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, with specific microbial communities playing a key role in its breakdown. However, further investigations are needed to assess its long-term ecological effects and ensure sustainable practices in its production and use.

In conclusion, 4-2-bromo-5-(trifluoromethyl)phenylpyrrolidin-2-one (CAS No. 1366844-14-5) represents a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a promising candidate for future innovations in drug development and materials science.